Cas no 1423032-07-8 (1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride)

• Product Name: 1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride
• CAS No: 1423032-07-8
• MF: C₉H₁₄BrClN₂O
• MW: 281.577260494232
• CID: 4598388
• PubChem ID: 71756793
• Update Time: 2025-10-28

1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-((3-bromopyridin-2-yl)oxy)-2-methylpropan-2-amine hydrochloride
• 2-(2-amino-2-methylpropoxy)-3-bromopyridine hydrochloride
• 1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride

• Inchi： 1S/C9H13BrN2O.ClH/c1-9(2,11)6-13-8-7(10)4-3-5-12-8;/h3-5H,6,11H2,1-2H3;1H
• InChI Key： XHINVTCWNAYYFM-UHFFFAOYSA-N
• SMILES： C(OC1=NC=CC=C1Br)C(C)(N)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-[(3-bromo-2-pyridyl)oxy]-2-methyl-propan-2-amine;hydrochloride

Introduction to 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] (CAS No. 1423032-07-8)

1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride], identified by its CAS number 1423032-07-8, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in academic research and industrial development. The structure of this molecule incorporates a pyridine ring, which is a common pharmacophore in many bioactive agents, and is further modified with a bromo substituent and an amine group, enhancing its potential for interaction with biological targets.

The hydrochloride salt form of this compound ensures improved solubility and stability, which are critical factors for its application in pharmaceutical formulations. The amine group in the molecule can engage in hydrogen bonding and other forms of interaction with biological receptors, while the bromo substituent on the pyridine ring may influence the electronic properties and binding affinity of the molecule. These structural features make 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The pyridine-based compounds have shown efficacy in inhibiting enzymes and receptors involved in cancer, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated that pyridine derivatives can modulate kinases and other signaling proteins, which are key players in cellular processes. The presence of the bromo group in 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] may enhance its binding to these targets by improving lipophilicity and metabolic stability.

One of the most exciting areas of research involving this compound is its potential application in oncology. Cancer therapies often rely on small molecules that can selectively inhibit aberrant signaling pathways. The amine group in 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] can form stable complexes with metal ions, which are frequently used in targeted drug delivery systems. Additionally, the bromo-substituted pyridine ring may serve as a handle for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the molecule.

The hydrochloride salt form of this compound has been found to exhibit superior pharmacokinetic profiles compared to its free base form. This is due to the increased solubility and stability provided by the hydrochloride moiety, which enhances absorption and prolongs bioavailability. These properties are particularly important for oral formulations, where poor solubility can limit therapeutic efficacy. In clinical trials, compounds with similar structural features have shown promise in treating a variety of conditions by improving drug delivery and reducing side effects.

Another area where 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] shows potential is in the treatment of neurological disorders. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and dysregulation of neural signaling pathways. Pyridine-based compounds have been investigated for their ability to modulate neurotransmitter systems and prevent protein misfolding. The amine group in this molecule can interact with neurotransmitter receptors, while the bromo-substituted pyridine ring may enhance penetration across the blood-brain barrier.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules more accurately. Virtual screening techniques have been used to identify potential hits from large libraries of compounds, including derivatives of 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride]. These studies have revealed that subtle modifications to the structure can significantly alter biological activity. For example, replacing the bromo group with another halogen or altering the length of the alkyl chain can fine-tune binding properties without compromising efficacy.

The synthesis of 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Green chemistry principles have also been applied to minimize waste and improve sustainability during manufacturing.

In conclusion, 1-[(3-bromo-2-pyridyl)oxy-2-methyl-propan-2-amine;hydrochloride] is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its biological activities and optimize its pharmacokinetic properties for clinical use. As our understanding of disease mechanisms evolves, compounds like this will play an increasingly important role in developing effective treatments for complex conditions.